6-Thien-2-ylpyridine-2-carboxylic acid

• IUPAC Name: 6-thiophen-2-ylpyridine-2-carboxylic acid
• InChI: InChI=1S/C10H7NO2S/c12-10(13)8-4-1-3-7(11-8)9-5-2-6-14-9/h1-6H,(H,12,13)
• InChI Key: CHHWBAMXISYONU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C(=O)O)C2=CC=CS2
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID30406258
• Molecular Weight: 205.23 g/mol
• CAS RN: 887981-86-4

Description

6-Thien-2-ylpyridine-2-carboxylic acid, also known as 6-TPCA, is an organic compound belonging to the class of pyridine carboxylic acids. It is a heterocyclic compound with a thienyl substituent attached to the pyridine ring, and is a versatile building block for organic synthesis. 6-TPCA is used in a variety of research fields, including medicinal chemistry, materials science, and chemical biology, and has been studied for its potential applications in drug discovery and new materials development.

Scientific Research Applications

Biocatalyst Inhibition

Carboxylic acids are recognized for their role as biocatalyst inhibitors, affecting microbes like Escherichia coli and Saccharomyces cerevisiae at concentrations below desired yields and titers. Their inhibitory effect, which includes damage to cell membranes and internal pH decrease, presents a challenge in fermentative production processes. Identifying metabolic engineering strategies to increase microbial robustness is crucial for improving industrial performance (Jarboe et al., 2013).

Chemical and Electrochemical Activity

Carboxylic acid derivatives, particularly those containing heteroaryl substituents like thiophene, play a vital role in medicinal chemistry, showing potential in antiviral, antitumor, and antimicrobial activities. These compounds' structural variability significantly contributes to their diverse biological and physicochemical properties (Boča et al., 2011).

Liquid-Liquid Extraction of Carboxylic Acids

The solvent development for the liquid-liquid extraction (LLX) of carboxylic acids from aqueous streams is an area of significant interest due to its application in producing bio-based plastics. Research focuses on novel solvents like ionic liquids and traditional solvent systems to improve the economic feasibility and efficiency of acid extractions (Sprakel & Schuur, 2019).

Metabolic Activation of Carboxylic Acids

Understanding the metabolic activation of carboxylic acids is critical, especially in drug development, to mitigate adverse reactions linked to acyl-glucuronides and acyl-CoA thioesters. This knowledge aids in designing safer pharmaceuticals and predicting the reactivity and potential toxicity of carboxylic acid-containing drugs (Skonberg et al., 2008).

Applications in Drug Synthesis

Levulinic acid (LEV), a biomass-derived carboxylic acid, shows promise in drug synthesis due to its functional groups, offering a cost-effective and cleaner reaction pathway. LEV and its derivatives can be used in cancer treatment and the synthesis of medical materials, highlighting the untapped potential of carboxylic acids in medicine (Zhang et al., 2021).